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This technical support center provides researchers, scientists, and drug development
professionals with essential information for utilizing TIS108, a strigolactone biosynthesis
inhibitor, in in vitro plant assays. Detailed protocols, troubleshooting guides, and frequently
asked questions are presented to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is TIS108 and what is its primary mechanism of action in plants?

Al: TIS108 is a triazole-type strigolactone (SL) biosynthesis inhibitor.[1][2] Strigolactones are a
class of plant hormones that regulate various aspects of plant development, including shoot
branching and root morphology.[1] TIS108 functions by inhibiting the production of
strigolactones in plants. This leads to phenotypes similar to those observed in strigolactone-
deficient mutants, such as increased shoot branching.[1]

Q2: What is the recommended solvent for dissolving TIS1087?
A2: The recommended solvent for TIS108 is dimethyl sulfoxide (DMSO).[3]

Q3: What are the typical working concentrations of TIS108 for in vitro plant assays?
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A3: The effective working concentration of TIS108 can vary depending on the plant species
and the specific assay. However, studies on Arabidopsis have shown that concentrations in the
range of 1-3 uM are effective for inducing a strigolactone-deficient phenotype, such as an
increase in shoot branching.[1] Other studies have utilized concentrations up to 10 uM.[3] It is
always recommended to perform a dose-response experiment to determine the optimal
concentration for your specific experimental system.

Q4: How should | prepare a stock solution of TIS1087?

A4: A concentrated stock solution of TIS108 should be prepared in high-quality, anhydrous
DMSO. For detailed steps, please refer to the Experimental Protocols section.

Q5: How should I store the TIS108 stock solution?

A5: TIS108 stock solutions in DMSO should be stored at -20°C for long-term use. To avoid
repeated freeze-thaw cycles, it is best to aliquot the stock solution into smaller, single-use
volumes. While many compounds in DMSO are stable for extended periods when stored
properly, it is advisable to prepare fresh stock solutions periodically to ensure compound
integrity.[4][5][6][7]

Q6: | observed precipitation when adding my TIS108 stock solution to the plant growth media.
What should | do?

A6: Precipitation upon dilution of a DMSO stock into aqueous media is a common issue, often
referred to as "solvent shock." Please refer to the Troubleshooting Guide for detailed steps on
how to prevent and resolve this issue.

Data Presentation

Currently, specific quantitative data for TIS108 solubility in solvents other than DMSO is not
readily available in the reviewed literature. The solubility in DMSO is high and generally
sufficient for the preparation of concentrated stock solutions for in vitro plant assays.

Solvent Solubility Reference

DMSO > 125 mg/mL MedChemExpress
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Experimental Protocols

Protocol 1: Preparation of a 10 mM TIS108 Stock
Solution in DMSO

Materials:

TIS108 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

o Calculate the required mass of TIS108: The molecular weight of TIS108 (C21H23N302) is
365.43 g/mol . To prepare a 10 mM stock solution, you will need 3.6543 mg of TIS108 per 1
mL of DMSO.

e Weigh TIS108: In a sterile environment (e.g., a laminar flow hood), accurately weigh the
calculated amount of TIS108 powder.

» Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the TIS108 powder.

o Ensure complete dissolution: Vortex the solution thoroughly until all the TIS108 powder is
completely dissolved. Gentle warming (e.g., in a 37°C water bath) may aid in dissolution, but
avoid excessive heat.

» Aliquot and store: Aliquot the stock solution into smaller, single-use sterile microcentrifuge
tubes. Label each tube clearly with the compound name, concentration, and date of
preparation. Store the aliquots at -20°C.
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Protocol 2: Dilution of TIS108 Stock Solution into Plant
Growth Media

Materials:

10 mM TIS108 stock solution in DMSO

Sterile plant growth medium (e.g., Murashige and Skoog medium)

Sterile tubes or flasks for media preparation

Calibrated pipettes

Procedure:

Pre-warm the media: Pre-warm the sterile plant growth medium to room temperature or the
desired experimental temperature. This can help prevent precipitation.

Calculate the required volume of stock solution: Determine the volume of the 10 mM TIS108
stock solution needed to achieve the desired final concentration in your media. For example,
to prepare 100 mL of media with a final TIS108 concentration of 1 uM, you would add 1 pL of
the 10 mM stock solution.

Add stock solution to media: While gently swirling or vortexing the media, add the calculated
volume of the TIS108 stock solution dropwise. This gradual addition helps to ensure rapid
and even dispersion, minimizing the risk of precipitation.

Mix thoroughly: After adding the stock solution, cap the container and mix the media well by
gentle inversion or swirling.

Final DMSO concentration: Ensure that the final concentration of DMSO in the plant growth
medium is low (typically below 0.1%) to avoid any solvent-induced artifacts in your
experiment.

Troubleshooting Guide
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Issue

Potential Cause

Recommended Solution

Precipitation upon adding
TIS108 stock to media

Solvent Shock: The rapid
change from a high
concentration of organic
solvent (DMSO) to an aqueous
environment can cause the

compound to precipitate.

- Pre-warm the plant growth
media to room temperature. -
Add the TIS108 stock solution
dropwise while gently swirling
or vortexing the media. -
Prepare an intermediate
dilution of the TIS108 stock in
media before adding it to the

final volume.

Concentration Exceeds
Solubility Limit: The final
concentration of TIS108 in the

media may be too high.

- Perform a dose-response
experiment to determine the
lowest effective concentration.
- If a high concentration is
necessary, consider preparing
a fresh, more dilute stock
solution to minimize the
volume of DMSO added.

Inconsistent or no biological
effect of TIS108

Degradation of TIS108: The
compound may have degraded
due to improper storage or

handling.

- Prepare a fresh stock solution
of TIS108. - Ensure the DMSO
stock is stored at -20°C in
small, single-use aliquots to
avoid repeated freeze-thaw
cycles.[4][5][6][7]

Incorrect Final Concentration:
Errors in calculation or
pipetting can lead to a lower
than expected final

concentration.

- Double-check all calculations
for dilution. - Use calibrated
pipettes for accurate

measurement.

Media Composition:
Components in the plant
growth media may interact with
and inactivate TI1S108.

- Review the composition of
your media. While specific
interactions with TIS108 are
not well-documented, complex

media components can
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sometimes affect compound

activity.

) ) - Vortex the stock solution for a
o ] ) Incomplete Dissolution: The )
Visible particles or cloudiness longer period. - Gentle
) ) TIS108 may not have fully ) )
in the TIS108 stock solution ) ) warming (e.g., 37°C) can aid
dissolved in the DMSO. _ _
dissolution.

Moisture Contamination:

) ) - Use anhydrous DMSO for
DMSO is hygroscopic and can ] ]

) ) preparing stock solutions. -
absorb moisture from the air, _ o
) N Keep stock solution vials tightly
which may reduce the solubility
sealed.

of the compound.

Mandatory Visualization
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Troubleshooting Workflow for TIS108 Dissolution

Start: Dissolving TIS108 for In Vitro Assay

Prepare TIS108 Stock in Anhydrous DMSO

'

Add Stock to Plant Growth Media

Observe for Precipitation

No Precipitation: Proceed with Experiment Precipitation Observed

Troubleshooting Steps

A

Pre-warm Media Add Stock Dropwise with Swirling Check Final Concentration

Re-observe for Precipitation

Issue Resolved: Proceed Issue Persists: Further Investigation

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving TIS108.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b15607597/docs?utm_src=pdf-body-img#technical-support-center-tis108-for-in-vitro-plant-assays
https://www.benchchem.com/product/b15607597/docs?utm_src=pdf-body#technical-support-center-tis108-for-in-vitro-plant-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Simplified Strigolactone Biosynthesis Pathway and TIS108 Inhibition
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/
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Click to download full resolution via product page

Caption: TIS108 likely inhibits the P450 enzyme MAX1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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